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Compound of Interest

Compound Name: Diazolidinylurea

Cat. No.: B1206482 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on strategies to control the rate of formaldehyde release from

Diazolidinylurea (DU).

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of formaldehyde release from Diazolidinylurea?

Diazolidinylurea does not contain free formaldehyde but acts as a formaldehyde donor.

Through a gradual decomposition process in aqueous solutions, it slowly releases

formaldehyde, which provides a sustained antimicrobial effect. This slow-release mechanism is

key to its function as a preservative in a wide range of cosmetic and personal care products.[1]

Q2: What are the primary factors that influence the rate of formaldehyde release from

Diazolidinylurea?

The rate of formaldehyde release from Diazolidinylurea is primarily influenced by four key

factors:

pH: The decomposition of Diazolidinylurea and subsequent formaldehyde release increase

with a higher pH.[2][3][4][5]

Temperature: Elevated temperatures accelerate the decomposition of Diazolidinylurea,

leading to a higher rate of formaldehyde release.[2][3][4][5]
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Storage Time: The amount of formaldehyde released increases with longer storage periods.

[2][5]

Product Matrix: The specific composition of the formulation can significantly impact the

release rate. Aqueous matrices generally lead to a higher release of formaldehyde compared

to organic matrices.[2][5]

Q3: What are the main decomposition products of Diazolidinylurea?

In aqueous solutions, Diazolidinylurea decomposes into several intermediates, with the major

identified products being (4-hydroxymethyl-2,5-dioxo-imidazolidine-4-yl)-urea (HU) and (3,4-

bis-hydroxymethyl-2,5-dioxo-imidazolidine-4-yl)-urea (3,4-BHU), alongside the release of

formaldehyde.[1][6]

Q4: Are there regulatory limits for the use of Diazolidinylurea in cosmetic products?

Yes, regulatory bodies in various regions have set limits for the concentration of

Diazolidinylurea in cosmetic products. For instance, the European Union permits its use at a

maximum concentration of 0.5%.[3] It is crucial to adhere to the specific regulations of the

region where the product will be marketed.
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Issue Potential Cause Recommended Action

Higher than expected

formaldehyde levels in the final

product.

High pH of the formulation:

Diazolidinylurea decomposition

is accelerated at higher pH

values.

Measure and adjust the final

pH of the formulation to a

lower, more acidic range where

Diazolidinylurea is more stable.

Elevated storage or processing

temperatures: High

temperatures increase the rate

of formaldehyde release.

Review the manufacturing

process to identify and mitigate

any high-temperature steps.

Store the final product in a cool

environment.

Inaccurate measurement of

Diazolidinylurea: An excess of

the preservative will lead to

higher potential for

formaldehyde release.

Verify the calibration of

weighing equipment and

ensure accurate addition of

Diazolidinylurea during

formulation.

Product discoloration or odor

change over time.

Interaction with other

formulation ingredients:

Formaldehyde can react with

other components in the

formulation, leading to

discoloration or the

development of off-odors.

Conduct compatibility studies

with all formulation ingredients.

Consider the use of

antioxidants or chelating

agents.

Excessive formaldehyde

release: High levels of free

formaldehyde can contribute to

chemical instability.

Re-evaluate the formulation

parameters (pH, temperature)

to minimize the rate of

formaldehyde release.

Phase separation or instability

of the emulsion.

Incompatibility of

Diazolidinylurea with the

emulsifier system: The

preservative may interfere with

the stability of the emulsion.

Test the compatibility of

Diazolidinylurea with different

emulsifier systems. Consider

adding it during the cool-down

phase of the formulation

process.
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Skin irritation or sensitization

reported by users.

High concentration of free

formaldehyde: Some

individuals are sensitive to

formaldehyde.

Optimize the formulation to use

the minimum effective

concentration of

Diazolidinylurea and control

the release of formaldehyde.

Ensure the final formaldehyde

concentration is within safe

and regulated limits.

Data Presentation
While the literature confirms that pH, temperature, and the formulation matrix are critical factors

in controlling the rate of formaldehyde release from Diazolidinylurea, specific quantitative data

correlating release rates with precise pH and temperature values for Diazolidinylurea is not

readily available in the public domain. However, a 2015 study provides a relative ranking of

formaldehyde release from various preservatives, indicating that Diazolidinylurea is a

comparatively high formaldehyde releaser.

Table 1: Relative Formaldehyde Release from Different Preservatives[2][5]

Preservative
Relative Amount of Formaldehyde
Released

Paraformaldehyde (PF) Highest

Diazolidinylurea (DU) High

Dimethyloldimethyl hydantoin (DMDM) Moderate

Quaternium-15 (QU) Moderate

Imidazolidinyl urea (IU) Moderate

Methenamine (MA) Lower

Bronopol (BP) Low

Poly(p-toluenesulfonamide-co-formaldehyde)

(PTSAF)
Lowest
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This table provides a qualitative ranking based on the findings of the cited study and should be

used for comparative purposes only.

Table 2: Influence of Environmental Factors on Formaldehyde Release from Diazolidinylurea

Factor
Influence on
Formaldehyde Release
Rate

Formulation Strategy to
Control Release

pH
Release rate increases with

increasing pH.

Maintain the formulation at a

lower pH (more acidic) to

enhance the stability of

Diazolidinylurea.

Temperature
Release rate increases with

increasing temperature.

Avoid high temperatures

during manufacturing and

storage.

Matrix

Higher release in aqueous

matrices compared to organic

matrices.

Consider the overall polarity of

the formulation. In aqueous

systems, careful control of pH

and temperature is crucial.

Time
Total formaldehyde released

increases over time.

Optimize the concentration of

Diazolidinylurea to ensure

preservative efficacy

throughout the product's shelf

life without excessive

accumulation of free

formaldehyde.

Experimental Protocols
Measurement of Formaldehyde Release
The most common method for the quantitative analysis of formaldehyde released from

preservatives is High-Performance Liquid Chromatography (HPLC) following derivatization with

2,4-dinitrophenylhydrazine (DNPH).
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Protocol: HPLC-DNPH Method for Formaldehyde Quantification

Sample Preparation:

Accurately weigh a known amount of the product containing Diazolidinylurea.

Disperse or dissolve the sample in a suitable solvent (e.g., water, acetonitrile, or a

mixture).

Perform extraction if necessary to isolate the aqueous phase containing the released

formaldehyde.

Derivatization:

To an aliquot of the sample solution, add a solution of 2,4-dinitrophenylhydrazine in an

acidic medium (e.g., phosphoric acid in acetonitrile).

Allow the reaction to proceed at a controlled temperature and for a specific time to form

the formaldehyde-2,4-dinitrophenylhydrazone derivative.

HPLC Analysis:

Column: A C18 reversed-phase column is typically used.

Mobile Phase: A mixture of water and an organic solvent like acetonitrile, often in an

isocratic or gradient elution.

Detection: UV detector set at a wavelength of approximately 360 nm.

Quantification: Create a calibration curve using standard solutions of formaldehyde-2,4-

dinitrophenylhydrazone of known concentrations. The concentration of formaldehyde in

the sample can be determined by comparing its peak area to the calibration curve.
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Caption: Decomposition pathway of Diazolidinylurea.
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Sample Preparation & Derivatization

Analysis
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Extraction of Aqueous Phase
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Click to download full resolution via product page

Caption: Workflow for formaldehyde analysis by HPLC-DNPH.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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